Cas no 1804470-62-9 (2-Fluoro-5-mercaptobenzo[d]oxazole)

• Product Name: 2-Fluoro-5-mercaptobenzo[d]oxazole
• CAS No: 1804470-62-9
• MF: C₇H₄FNOS
• MW: 169.176163673401
• CID: 4819753
• Update Time: 2025-11-01

2-Fluoro-5-mercaptobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-mercaptobenzo[d]oxazole

• Inchi： 1S/C7H4FNOS/c8-7-9-5-3-4(11)1-2-6(5)10-7/h1-3,11H
• InChI Key： PSCWXCGYGMJPGJ-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)N=C(O2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 2.8
• Topological Polar Surface Area: 27

Additional information on 2-Fluoro-5-mercaptobenzo[d]oxazole

Professional Introduction to Compound with CAS No. 1804470-62-9 and Product Name: 2-Fluoro-5-mercaptobenzo[d]oxazole

The compound with the CAS number 1804470-62-9 is a specialized organic molecule belonging to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds featuring a benzene ring fused with an oxygen-containing five-membered ring. The product name, 2-Fluoro-5-mercaptobenzo[d]oxazole, provides detailed structural information, highlighting the presence of a fluorine substituent at the 2-position and a thiol (-SH) group at the 5-position of the benzodioxazole core. This unique structural configuration imparts distinct chemical and biological properties, making it a subject of significant interest in pharmaceutical research and development.

Recent advancements in medicinal chemistry have underscored the importance of fluorinated benzo[d]oxazoles as versatile scaffolds for drug discovery. The introduction of fluorine atoms into aromatic systems can modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In particular, the 2-fluoro substitution in 2-Fluoro-5-mercaptobenzo[d]oxazole has been explored for its potential to enhance interactions with biological targets, such as enzymes and receptors. The fluorine atom can participate in dipole-dipole interactions and halogen bonding, which are critical for optimizing drug-receptor binding affinities.

The presence of a thiol group at the 5-position adds another layer of functional diversity to this compound. Thiols are well-known for their ability to form disulfide bonds, participate in redox reactions, and engage in hydrogen bonding interactions. These properties make 2-Fluoro-5-mercaptobenzo[d]oxazole a promising candidate for developing novel therapeutic agents targeting various diseases. For instance, thiol-containing compounds have been investigated for their roles in modulating inflammatory pathways, enzyme inhibition, and metal chelation.

Current research in the field of benzo[d]oxazole derivatives has revealed their potential applications in anticancer therapy. The structural motif of benzo[d]oxazoles is frequently found in natural products and bioactive molecules, suggesting their biological relevance. Studies have demonstrated that benzo[d]oxazoles can exhibit inhibitory effects on kinases, transcription factors, and other critical cellular targets involved in cancer progression. The combination of a fluorine atom and a thiol group in 2-Fluoro-5-mercaptobenzo[d]oxazole may further enhance its bioactivity by improving solubility, tissue penetration, and target specificity.

Moreover, the synthesis of 2-Fluoro-5-mercaptobenzo[d]oxazole involves sophisticated organic transformations that highlight the synthetic versatility of this class of compounds. The introduction of fluorine at the 2-position typically requires advanced methodologies such as transition-metal-catalyzed cross-coupling reactions or electrochemical fluorination. Similarly, the installation of a thiol group at the 5-position can be achieved through nucleophilic substitution or reduction reactions. These synthetic strategies not only showcase the chemical elegance but also provide insights into potential industrial-scale production processes.

In terms of biological evaluation, preliminary studies on 2-Fluoro-5-mercaptobenzo[d]oxazole have shown promising results in vitro. The compound has demonstrated inhibitory activity against certain enzymes associated with bacterial infections and viral replication. Additionally, its ability to interact with cellular components suggests potential applications in anti-inflammatory and immunomodulatory therapies. Further investigation is warranted to elucidate its mechanism of action and to assess its efficacy in vivo models.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for novel bioactive molecules like 2-Fluoro-5-mercaptobenzo[d]oxazole. Molecular docking studies have been employed to predict binding interactions between this compound and target proteins, providing valuable insights into its pharmacological profile. These computational approaches complement experimental data by identifying key residues involved in binding and by suggesting structural modifications to enhance potency.

From a regulatory perspective, compounds like 2-Fluoro-5-mercaptobenzo[d]oxazole must undergo rigorous testing to ensure safety and efficacy before they can be translated into clinical applications. Regulatory agencies require comprehensive data on pharmacokinetics, toxicology, and pharmacodynamics to evaluate their suitability for therapeutic use. The unique structural features of this compound necessitate thorough characterization using spectroscopic methods (e.g., NMR, IR), chromatographic techniques (e.g., HPLC), and mass spectrometry.

The role of fluorine-containing compounds in modern drug development cannot be overstated. Fluorine atoms are widely incorporated into pharmaceuticals due to their ability to improve pharmacological properties such as lipophilicity, metabolic stability, and receptor binding affinity. The presence of fluorine at the 2-position in 2-Fluoro-5-mercaptobenzo[d]oxazole is particularly noteworthy, as it may confer enhanced bioavailability compared to its non-fluorinated counterparts.

In conclusion,2-Fluoro-5-mercaptobenzo[d]oxazole (CAS No. 1804470-62-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a fluorine substituent and a thiol group positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are focused on elucidating its biological activities, optimizing its synthetic pathways, and evaluating its translational potential for clinical applications.